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For Researchers, Scientists, and Drug Development Professionals

This in-depth guide details the discovery and synthesis of RMC-6236 (daraxonrasib), a first-in-
class, orally bioavailable, multi-selective RAS(ON) inhibitor. RMC-6236 represents a paradigm
shift in targeting RAS-driven cancers by employing a novel tri-complex mechanism to inhibit the
active, GTP-bound state of RAS proteins.

Discovery and Rationale

Oncogenic RAS mutations are prevalent in a significant portion of human cancers, including
pancreatic, lung, and colorectal cancers.[1] For decades, RAS was considered an
"undruggable” target. The discovery of RMC-6236 by Revolution Medicines stemmed from an
innovative approach to target the active RAS(ON) conformation, which is responsible for
downstream oncogenic signaling.[2][3]

The core concept behind RMC-6236 is the formation of a stable ternary complex, or "tri-
complex," involving the drug, the intracellular chaperone protein cyclophilin A (CypA), and the
active RAS-GTP.[2][3] This tri-complex sterically hinders the interaction of RAS with its
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downstream effectors, such as RAF and PI3K, thereby inhibiting the aberrant signaling
cascades that drive tumor growth and proliferation.[1][4] This "molecular glue" approach allows
for the inhibition of multiple RAS isoforms and mutants.[1]

Mechanism of Action: The Tri-Complex Inhibition of
RAS(ON)

RMC-6236 operates through a unique mechanism of action that distinguishes it from previous
RAS inhibitors that target the inactive GDP-bound (RAS(OFF)) state. The process can be
summarized as follows:

Binding to Cyclophilin A (CypA): RMC-6236 first binds to the abundant intracellular protein,
cyclophilin A.[2]

o Conformational Change and RAS(ON) Recognition: This binding event induces a
conformational change in RMC-6236, enabling it to selectively recognize and bind to the
active, GTP-bound conformation of RAS (RAS(ON)).

o Tri-Complex Formation: The RMC-6236/CypA binary complex then engages with RAS(ON),
forming a stable tri-complex.

« Inhibition of Downstream Signaling: This tri-complex effectively blocks the effector-binding
domain of RAS, preventing its interaction with downstream signaling proteins like RAF and
PI3K. This leads to the suppression of the MAPK and PI3K/AKT pathways.[1]
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Diagram 1: RMC-6236 Mechanism of Action.
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Synthesis of RMC-6236

The chemical synthesis of RMC-6236 is a multi-step process. A representative synthesis is
described in the supplementary information of the primary discovery publication. While the full
detailed protocol is extensive, a high-level overview of the synthetic strategy is presented
below. The synthesis involves the careful construction of the macrocyclic core and the
subsequent attachment of the side chains that are crucial for its binding to CypA and RAS.

A detailed, step-by-step synthesis protocol can be found in the supplementary materials of the
Journal of Medicinal Chemistry article, "Discovery of Daraxonrasib (RMC-6236), a Potent and
Orally Bioavailable RAS(ON) Multi-selective, Noncovalent Tri-complex Inhibitor for the
Treatment of Patients with Multiple RAS-Addicted Cancers."[3]

Preclinical and Clinical Data
Biochemical and Cellular Activity

RMC-6236 has demonstrated potent and broad activity against various RAS isoforms and
mutants in biochemical and cellular assays.

Assay Type Target EC50 / 1C50 (nM) Reference
Biochemical Wild-Type KRAS 28-220 [5]
Wild-Type NRAS 28-220 [5]
Wild-Type HRAS 28-220 [5]
Multiple Oncogenic

, 28-220 [5]
RAS Variants
Cell Viability HPAC (KRAS G12D) 1.2 [5]
Capan-2 (KRAS

1.4 [5]

G12V)

In Vivo Efficacy in Xenograft Models

In preclinical xenograft models of various human cancers, RMC-6236 has shown significant
anti-tumor activity.[6]

© 2026 BenchChem. All rights reserved. 4/12 Tech Support


https://www.benchchem.com/product/b15608236/docs?utm_src=pdf-body#rmc-6236-a-technical-overview-of-its-discovery-and-synthesis
https://pubs.acs.org/doi/abs/10.1021/acs.jmedchem.4c02314
https://www.medchemexpress.com/rmc-6236.html
https://www.medchemexpress.com/rmc-6236.html
https://www.medchemexpress.com/rmc-6236.html
https://www.medchemexpress.com/rmc-6236.html
https://www.medchemexpress.com/rmc-6236.html
https://www.medchemexpress.com/rmc-6236.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC11149917/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608236?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Xenograft RMC-6236
Cancer Type Outcome Reference
Model Dose

Dose-dependent
Capan-2 (KRAS 10-25 mg/kg,

Pancreatic ) tumor [6]
G12v) daily )
regressions
NCI-H358 ] Deep tumor
NSCLC 25 mg/kg, daily ) [6]
(KRAS G12C) regressions
) HPAC (KRAS ) Deep tumor
Pancreatic 25 mg/kg, daily ) [6]
G12D) regressions

Clinical Trial Data

Early phase clinical trials have demonstrated a manageable safety profile and encouraging
anti-tumor activity for RMC-6236 in patients with advanced solid tumors harboring RAS
mutations.
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' Patient L
Trial Phase Cancer Type ) Key Findings Reference
Population
Manageable
) safety,
Pancreatic _ _
Previously encouraging
Ductal ]
Phase 1/1b ) treated, RAS efficacy, and [7]
Adenocarcinoma )
mutant deep reductions
(PDAC) )
in RAS mutant
CtDNA.
38% Objective
Non-Small Cell Response Rate
KRAS G12X
Phase 1/1b Lung Cancer (ORR) and 85% [8]
mutant _
(NSCLCQC) Disease Control
Rate (DCR).
Pancreatic
Ductal KRAS G12X 20% ORR and
Phase 1/1b ) [8]
Adenocarcinoma  mutant 87% DCR.

(PDAC)

Experimental Protocols
Cell Viability Assay (CellTiter-Glo®)

A common method to assess the anti-proliferative activity of RMC-6236 is the CellTiter-Glo®

Luminescent Cell Viability Assay.
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Diagram 2: Cell Viability Assay Workflow.
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Protocol:

o Cancer cell lines are seeded into 96-well plates at an appropriate density and allowed to
adhere overnight.

e The following day, cells are treated with a serial dilution of RMC-6236.
o After a 72-hour incubation period, CellTiter-Glo® reagent is added to each well.
e The plates are placed on an orbital shaker to induce cell lysis.

e Following a brief incubation at room temperature to stabilize the luminescent signal, the
luminescence is measured using a plate reader.

e The data is then analyzed to determine the half-maximal inhibitory concentration (IC50) of
RMC-6236 for each cell line.

In Vivo Xenograft Tumor Model

The in vivo efficacy of RMC-6236 is evaluated using xenograft models, where human cancer
cells are implanted into immunocompromised mice.
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Diagram 3: In Vivo Xenograft Study Workflow.

Protocol:

¢ Human cancer cells are implanted subcutaneously into the flank of immunocompromised
mice.

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b15608236/docs?utm_src=pdf-body-img#rmc-6236-a-technical-overview-of-its-discovery-and-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608236?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e Tumors are allowed to grow to a predetermined size.

e Mice are then randomized into treatment and vehicle control groups.

« RMC-6236 is administered orally, typically once dalily.

e Tumor volume and body weight are measured regularly to assess efficacy and toxicity.

e The study continues until a predefined endpoint, such as a specific tumor volume or duration
of treatment, is reached.

e The anti-tumor activity is evaluated by comparing the tumor growth in the RMC-6236-treated
group to the control group.[6]

Conclusion

RMC-6236 is a pioneering investigational agent that has demonstrated the potential to
effectively target the historically challenging RAS oncogene. Its unique tri-complex mechanism
of action, broad activity against multiple RAS mutants, and encouraging preclinical and clinical
data position it as a promising therapeutic candidate for a wide range of RAS-driven cancers.
Ongoing and future clinical studies will further delineate its role in the oncology treatment
landscape.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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